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Compound of Interest

Compound Name: (3S,5S)-Pitavastatin Calcium

Cat. No.: B15576259 Get Quote

Ensuring the safe and compliant disposal of chemical waste is a critical component of

laboratory safety and environmental responsibility. This document provides essential, step-by-

step guidance for the proper disposal of (3S,5S)-Pitavastatin Calcium, tailored for

researchers, scientists, and drug development professionals. Adherence to these procedures

will help safeguard personnel, prevent environmental contamination, and ensure compliance

with relevant regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for (3S,5S)-
Pitavastatin Calcium. Personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn at all times when handling this compound. Handle the material

in a well-ventilated area, and avoid generating dust. In case of a spill, follow the cleanup

procedures outlined in the SDS.

Step-by-Step Disposal Protocol
The proper disposal of (3S,5S)-Pitavastatin Calcium hinges on its classification as either a

hazardous or non-hazardous waste, primarily determined by the Resource Conservation and

Recovery Act (RCRA) in the United States. Pitavastatin is not classified as a controlled

substance by the Drug Enforcement Administration (DEA). The waste generator is responsible

for making an accurate hazardous waste determination.

Step 1: Waste Determination
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RCRA Classification: Determine if the waste (3S,5S)-Pitavastatin Calcium is a RCRA

hazardous waste. This involves assessing the following:

Listed Waste: (3S,5S)-Pitavastatin Calcium is not found on the P or U lists of acute

hazardous wastes.

Characteristic Waste: Evaluate the waste for the four characteristics of hazardous waste:

Ignitability: The substance is a solid and is not flammable.

Corrosivity: The pH is not applicable as it is a solid.

Reactivity: The substance is stable under normal conditions.

Toxicity: A determination must be made as to whether the waste exhibits toxicity through

the Toxicity Characteristic Leaching Procedure (TCLP). While harmful if swallowed, this

does not automatically classify it as a RCRA toxicity characteristic waste. If the TCLP

results are not available, and out of an abundance of caution, it is recommended to

manage the waste as hazardous.

Consult with Environmental Health and Safety (EHS): Your institution's EHS department is

the primary resource for guidance on waste classification and disposal procedures. They can

provide specific instructions based on local and state regulations.

Step 2: Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

Hazardous Waste Stream: If determined to be a RCRA hazardous waste, or if treating it as

such as a precaution, collect the waste (3S,5S)-Pitavastatin Calcium in a designated,

properly labeled hazardous waste container.

The container must be compatible with the chemical, in good condition, and have a secure

lid.

Do not mix with other incompatible waste streams.
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Non-Hazardous Waste Stream: If, after a thorough determination, the waste is classified as

non-hazardous, it should still be managed responsibly and not disposed of in regular trash or

down the drain. Collect it in a clearly labeled container for non-hazardous pharmaceutical

waste.

Step 3: Labeling and Storage

Accurate labeling is a critical compliance requirement.

Hazardous Waste Labeling: Affix a hazardous waste label to the container as soon as the

first particle of waste is added. The label should include:

The words "Hazardous Waste"

The full chemical name: "(3S,5S)-Pitavastatin Calcium"

The accumulation start date

The specific hazards (e.g., "Toxic")

Storage: Store the waste container in a designated satellite accumulation area that is at or

near the point of generation. The container must be kept closed except when adding waste.

Ensure secondary containment is used to prevent spills from reaching drains.

Step 4: Disposal

Contact a Licensed Hazardous Waste Contractor: Arrange for the pickup and disposal of the

waste through your institution's approved hazardous waste management vendor. This is the

recommended method for both hazardous and, as a best practice, non-hazardous

pharmaceutical waste.

Incineration: High-temperature incineration is the preferred method for the destruction of

pharmaceutical waste, as it prevents the active compounds from entering the environment.

[1]

Documentation: Retain all records related to the waste determination, labeling, and disposal

for the period required by your institution and regulatory agencies.
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Quantitative Data Summary
For laboratory-scale waste, quantitative data primarily pertains to the characterization of the

waste stream. The following table summarizes the key information for the disposal of (3S,5S)-
Pitavastatin Calcium.

Parameter Value/Information Source

Chemical Name (3S,5S)-Pitavastatin Calcium N/A

CAS Number 147526-32-7 N/A

DEA Schedule Not a controlled substance DailyMed

RCRA Hazardous Waste?

Generator must determine. Not

P- or U-listed. Unlikely to be

ignitable, corrosive, or reactive.

Toxicity determination may be

required.

EPA, SDS

Recommended Disposal
Incineration via a licensed

hazardous waste contractor
SDS, EPA Guidance

Prohibited Disposal

Do not dispose of in household

garbage or pour down the

drain.

Cayman Chemical SDS

Disposal Workflow Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate the decision-

making process and the procedural workflow for the proper disposal of (3S,5S)-Pitavastatin
Calcium.
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Caption: Decision-making process for classifying (3S,5S)-Pitavastatin Calcium waste.
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Caption: Procedural workflow for the disposal of (3S,5S)-Pitavastatin Calcium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of (3S,5S)-Pitavastatin Calcium in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576259#3s-5s-pitavastatin-calcium-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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